Cas no 16603-40-0 (Butanoic acid, 2-(hydroxyamino)-)

• Product name: Butanoic acid, 2-(hydroxyamino)-
• CAS No: 16603-40-0
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 1346232
• PubChem ID: 5067771

Butanoic acid, 2-(hydroxyamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(hydroxyamino)-
• Oxyaminobuttersaure
• 16603-40-0
• 2-(hydroxyamino)butanoic Acid
• SCHEMBL1655975
• AKOS006381251

• Inchi： InChI=1S/C4H9NO3/c1-2-3(5-8)4(6)7/h3,5,8H,2H2,1H3,(H,6,7)
• InChI Key： HECDBQWSOGTQMT-UHFFFAOYSA-N
• SMILES： CCC(C(=O)O)NO

Computed Properties

• Exact Mass: 119.05827
• Monoisotopic Mass: 119.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -2.5

Experimental Properties

• PSA: 69.56